Cas no 1214790-49-4 (3-2-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid)
1214790-49-4 structure
Product Name:3-2-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid
CAS No:1214790-49-4
MF:C11H9F3O2
MW:230.183173894882
MDL:MFCD13185732
CID:4686447
PubChem ID:19601140
Update Time:2023-11-22
3-2-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-METHYL-4-(TRIFLUOROMETHYL)CINNAMIC ACID
- Z1796563031
- 3-[2-methyl-4-(trifluoromethyl)phenyl]prop-2-enoic acid
- (2E)-3-[2-METHYL-4-(TRIFLUOROMETHYL)PHENYL]PROP-2-ENOIC ACID
- 3-2-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid
-
- MDL: MFCD13185732
- Inchi: 1S/C11H9F3O2/c1-7-6-9(11(12,13)14)4-2-8(7)3-5-10(15)16/h2-6H,1H3,(H,15,16)
- InChI Key: FQWLDBCKDYMZPY-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(C=CC(=O)O)=C(C)C=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 283
- Topological Polar Surface Area: 37.3
3-2-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B486658-5mg |
3-[2-Methyl-4-(trifluoromethyl)phenyl]prop-2-enoic Acid |
1214790-49-4 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B486658-10mg |
3-[2-Methyl-4-(trifluoromethyl)phenyl]prop-2-enoic Acid |
1214790-49-4 | 10mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B486658-50mg |
3-[2-Methyl-4-(trifluoromethyl)phenyl]prop-2-enoic Acid |
1214790-49-4 | 50mg |
$ 365.00 | 2022-06-07 | ||
| Alichem | A015016415-250mg |
2-Methyl-4-(trifluoromethyl)cinnamic acid |
1214790-49-4 | 97% | 250mg |
$470.40 | 2023-09-04 | |
| Alichem | A015016415-500mg |
2-Methyl-4-(trifluoromethyl)cinnamic acid |
1214790-49-4 | 97% | 500mg |
$863.90 | 2023-09-04 | |
| Alichem | A015016415-1g |
2-Methyl-4-(trifluoromethyl)cinnamic acid |
1214790-49-4 | 97% | 1g |
$1564.50 | 2023-09-04 | |
| Enamine | EN300-249144-0.05g |
3-[2-methyl-4-(trifluoromethyl)phenyl]prop-2-enoic acid |
1214790-49-4 | 95.0% | 0.05g |
$587.0 | 2025-03-21 | |
| Enamine | EN300-249144-0.1g |
3-[2-methyl-4-(trifluoromethyl)phenyl]prop-2-enoic acid |
1214790-49-4 | 95.0% | 0.1g |
$615.0 | 2025-03-21 | |
| Enamine | EN300-249144-0.25g |
3-[2-methyl-4-(trifluoromethyl)phenyl]prop-2-enoic acid |
1214790-49-4 | 95.0% | 0.25g |
$642.0 | 2025-03-21 | |
| Enamine | EN300-249144-0.5g |
3-[2-methyl-4-(trifluoromethyl)phenyl]prop-2-enoic acid |
1214790-49-4 | 95.0% | 0.5g |
$671.0 | 2025-03-21 |
3-2-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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